Cas no 94086-48-3 (Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI))

Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI) structure
94086-48-3 structure
Product Name:Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
CAS No:94086-48-3
MF:C32H60O8Zr
MW:664.038010597229
CID:808180
PubChem ID:44145542
Update Time:2025-04-19

Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
    • zirconium tetra(dimethylhexanoate)
    • Dimethylhexanoic acid,zirconium salt
    • 94086-48-3
    • EINECS 301-836-1
    • Dimethylhexanoic acid, zirconium salt
    • DTXSID60916577
    • Zirconium(4+) tetrakis(2,2-dimethylhexanoate)
    • 93983-70-1
    • EINECS 301-324-8
    • Inchi: 1S/4C8H16O2.Zr/c4*1-4-5-6-8(2,3)7(9)10;/h4*4-6H2,1-3H3,(H,9,10);/q;;;;+4/p-4
    • InChI Key: NZLIUBMNCNJISK-UHFFFAOYSA-J
    • SMILES: [Zr+4].[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O

Computed Properties

  • Exact Mass: 662.333518g/mol
  • Monoisotopic Mass: 662.333518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 111
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų

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